Cas no 2679943-48-5 ((3R,5S)-3-fluoro-5-methoxypiperidine)

• Product Name: (3R,5S)-3-fluoro-5-methoxypiperidine
• CAS No: 2679943-48-5
• MF: C₆H₁₂FNO
• MW: 133.16398525238
• MDL: MFCD33467924
• CID: 5620251
• PubChem ID: 165941618
• Update Time: 2025-05-20

(3R,5S)-3-fluoro-5-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 2679943-48-5
• EN300-28318136
• (3R,5S)-3-fluoro-5-methoxypiperidine

• MDL： MFCD33467924
• Inchi： 1S/C6H12FNO/c1-9-6-2-5(7)3-8-4-6/h5-6,8H,2-4H2,1H3/t5-,6+/m1/s1
• InChI Key： QTWZOUGVTZWSNL-RITPCOANSA-N
• SMILES： F[C@H]1CNC[C@H](C1)OC

Computed Properties

• Exact Mass: 133.090292168g/mol
• Monoisotopic Mass: 133.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 21.3Ų

Additional information on (3R,5S)-3-fluoro-5-methoxypiperidine

Introduction to (3R,5S)-3-fluoro-5-methoxypiperidine (CAS No. 2679943-48-5)

(3R,5S)-3-fluoro-5-methoxypiperidine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique stereochemical configuration and functional groups. This piperidine derivative, identified by the CAS number 2679943-48-5, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both a fluoro and methoxy substituent on the piperidine ring imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The stereochemistry of (3R,5S)-3-fluoro-5-methoxypiperidine plays a crucial role in determining its biological activity. The (3R,5S) configuration ensures optimal interactions with biological targets, which is a critical factor in the efficacy and selectivity of pharmaceutical compounds. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing that subtle changes in the spatial arrangement of atoms can significantly alter pharmacological properties.

In the realm of medicinal chemistry, piperidine derivatives are widely recognized for their versatility and utility. The fluorine atom in (3R,5S)-3-fluoro-5-methoxypiperidine enhances metabolic stability and binding affinity, while the methoxy group contributes to hydrophobic interactions with biological targets. These features make it an attractive building block for synthesizing small molecules with enhanced pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict the behavior of compounds like (3R,5S)-3-fluoro-5-methoxypiperidine before experimental synthesis. This approach has accelerated the discovery process, enabling faster identification of lead compounds for further development. For instance, virtual screening techniques have been employed to identify potential binding sites and optimize the structure-activity relationships (SAR) of piperidine-based drugs.

The fluoro-substituted piperidine scaffold has been extensively studied for its role in central nervous system (CNS) drug development. The fluoro group's ability to modulate lipophilicity and metabolic stability makes it particularly useful for designing neuroactive compounds. Several preclinical studies have demonstrated the potential of fluorinated piperidines as intermediates in the synthesis of drugs targeting neurological disorders. The methoxy group further enhances these properties by improving solubility and reducing unwanted side effects.

One notable application of (3R,5S)-3-fluoro-5-methoxypiperidine is in the development of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer. Fluorinated piperidines have shown promise as kinase inhibitors due to their ability to bind tightly to target enzymes while minimizing off-target effects. The stereochemistry of this compound ensures high selectivity, which is essential for developing safe and effective kinase inhibitors.

The synthesis of (3R,5S)-3-fluoro-5-methoxypiperidine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability. Catalytic hydrogenation and asymmetric synthesis are commonly employed techniques in the preparation of enantiomerically pure piperidine derivatives like this one.

The pharmacological profile of (3R,5S)-3-fluoro-5-methoxypiperidine has been extensively evaluated through both in vitro and in vivo studies. These investigations have provided valuable insights into its mechanism of action and potential therapeutic applications. For example, preclinical trials have shown that derivatives of this compound exhibit potent activity against certain types of cancer cells by inhibiting specific kinases involved in tumor growth.

The growing interest in fluorinated heterocycles has spurred research into novel synthetic routes for producing compounds like (3R,5S)-3-fluoro-5-methoxypiperidine. Researchers are exploring green chemistry approaches that minimize waste and energy consumption while maintaining high efficiency. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

In conclusion, (3R,5S)-3-fluoro-5-methoxypiperidine (CAS No. 2679943-48-5) represents a promising compound with significant potential in pharmaceutical research and drug development. Its unique stereochemical configuration and functional groups make it an ideal candidate for designing bioactive molecules with enhanced efficacy and selectivity. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern medicinal chemistry.